Cas no 1805966-73-7 (5-Amino-4-(trifluoromethyl)picolinic acid)

• Product Name: 5-Amino-4-(trifluoromethyl)picolinic acid
• CAS No: 1805966-73-7
• MF: C₇H₅F₃N₂O₂
• MW: 206.122011899948
• CID: 4803328
• Update Time: 2025-06-25

5-Amino-4-(trifluoromethyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-(trifluoromethyl)picolinic acid

• Inchi： 1S/C7H5F3N2O2/c8-7(9,10)3-1-5(6(13)14)12-2-4(3)11/h1-2H,11H2,(H,13,14)
• InChI Key： BOZZHBVHLYPQRK-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)O)=NC=C1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• XLogP3: 0.9
• Topological Polar Surface Area: 76.2

Additional information on 5-Amino-4-(trifluoromethyl)picolinic acid

Introduction to 5-Amino-4-(trifluoromethyl)picolinic Acid (CAS No. 1805966-73-7) and Its Emerging Applications in Chemical Biology and Medicine

5-Amino-4-(trifluoromethyl)picolinic acid, identified by the chemical identifier CAS No. 1805966-73-7, is a fluorinated heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and promising biological activities. This compound belongs to the picolinic acid family, which is characterized by a pyridine ring substituted with various functional groups. The presence of both an amino group and a trifluoromethyl group in the molecule imparts distinct electronic and steric effects, making it a versatile scaffold for designing novel bioactive molecules.

The trifluoromethyl group, in particular, is a well-known pharmacophore that enhances metabolic stability, lipophilicity, and binding affinity to biological targets. This modification has been extensively explored in drug development, leading to the discovery of several FDA-approved medications with improved pharmacokinetic profiles. In the context of 5-amino-4-(trifluoromethyl)picolinic acid, the trifluoromethyl substituent may contribute to its potential as an intermediate in the synthesis of therapeutic agents targeting inflammatory diseases, cancer, and infectious disorders.

Recent studies have highlighted the significance of fluorinated compounds in medicinal chemistry, emphasizing their role in modulating enzyme activity and receptor binding. For instance, research has demonstrated that trifluoromethylated pyridine derivatives can act as potent inhibitors of kinases and other enzymes involved in signal transduction pathways. The amino group in 5-amino-4-(trifluoromethyl)picolinic acid further expands its utility as a building block for constructing more complex molecules, such as peptidomimetics or small-molecule inhibitors.

One of the most compelling aspects of this compound is its potential application in the development of antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria has spurred research into novel compounds with broad-spectrum antimicrobial activity. Preliminary studies suggest that derivatives of 5-amino-4-(trifluoromethyl)picolinic acid may interfere with bacterial cell wall synthesis or metabolic pathways, offering a promising alternative to conventional antibiotics. The fluorine atoms' ability to enhance binding interactions with bacterial enzymes may also contribute to improved efficacy against resistant strains.

Another area of interest is the use of 5-amino-4-(trifluoromethyl)picolinic acid as a precursor in the synthesis of radiolabeled probes for diagnostic imaging. Fluorinated compounds are frequently employed in positron emission tomography (PET) scans due to their favorable properties, such as high metabolic stability and good biodistribution. By incorporating fluorine into the picolinic acid scaffold, researchers can develop probes that selectively target specific biological processes or disease markers.

The compound's structural features also make it a valuable tool for computational chemistry studies. Molecular modeling techniques can be used to predict how 5-amino-4-(trifluoromethyl)picolinic acid interacts with biological targets at the atomic level. These insights can guide the design of next-generation analogs with enhanced potency and selectivity. Additionally, high-throughput screening (HTS) platforms can be employed to rapidly assess the biological activity of libraries containing this compound or its derivatives.

In conclusion, 5-amino-4-(trifluoromethyl)picolinic acid (CAS No. 1805966-73-7) represents a fascinating compound with diverse applications in chemical biology and medicine. Its unique structural features, including the presence of both an amino group and a trifluoromethyl substituent, make it a versatile scaffold for drug discovery and diagnostic imaging. Ongoing research continues to uncover new potential uses for this compound, underscoring its importance as a building block in modern medicinal chemistry.